N1-(3,4-difluorophenyl)-N2-(4-(pyrrolidin-1-yl)phenethyl)oxalamide

• IUPAC Name: N'-(3,4-difluorophenyl)-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]oxamide
• InChI: InChI=1S/C20H21F2N3O2/c21-17-8-5-15(13-18(17)22)24-20(27)19(26)23-10-9-14-3-6-16(7-4-14)25-11-1-2-12-25/h3-8,13H,1-2,9-12H2,(H,23,26)(H,24,27)
• InChI Key: WBLPFNXPNMPZSX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC=C(C=C2)CCNC(=O)C(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C20H21F2N3O2
• Molecular Weight: 373.4 g/mol
• CAS No.: 954071-36-4

Description

N1-(3,4-difluorophenyl)-N2-(4-(pyrrolidin-1-yl)phenethyl)oxalamide is a useful research compound. Its molecular formula is C20H21F2N3O2 and its molecular weight is 373.404. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Catalysis

Research has shown that oxalamide derivatives, similar in structure to N1-(3,4-difluorophenyl)-N2-(4-(pyrrolidin-1-yl)phenethyl)oxalamide, are effective ligands in catalytic reactions. For instance, N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide (DMPPO) significantly enhances the efficiency of copper-catalyzed coupling reactions between (hetero)aryl halides and 1-alkynes, producing a wide variety of internal alkynes under optimized conditions (Chen et al., 2023). This suggests that similar compounds could serve as potent catalysts or ligands in organic synthesis, leveraging their structural features for increased reaction efficiencies and selectivities.

Supramolecular Chemistry

Oxalamide derivatives have been shown to form stable supramolecular assemblies through hydrogen bonding and π-π interactions. A study on N,N'-diaryloxalamides revealed their ability to form polymeric tapes and trimers with pentafluorophenol via hydrogen bonding, highlighting the importance of these interactions in constructing well-defined supramolecular structures (Piotrkowska et al., 2007). Such properties could be harnessed for developing novel materials with specific functionalities, including molecular recognition, self-assembly, and the formation of nanoscale architectures.

Materials Science

Research into oxalamide derivatives extends into materials science, where their unique structural features contribute to the development of advanced materials. For example, their inclusion in electrochromic devices and polymers has been explored for potential applications in data security and sensing technologies. Specifically, a study on copolymers incorporating oxalamide units showed distinct electrochromic properties, indicating the potential of these materials in developing color-changing devices (Variş et al., 2007). This suggests that this compound could be part of innovative materials with tunable optical properties.

Catalysis and Sensing

Oxalamide derivatives also play a role in catalysis and sensing applications. They have been used as promoters for catalytic reactions, such as the N-arylation of oxazolidinones and amides, demonstrating high chemoselectivity and broad functional group tolerance (Bhunia et al., 2022). Additionally, their structural elements contribute to sensing mechanisms for detecting environmental pollutants and hazardous materials, underscoring their versatility in both synthesis and analytical applications.